2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95%

• IUPAC Name: 2-[4-(ethylcarbamoyl)-3-fluorophenyl]-6-fluorobenzoic acid
• InChI: InChI=1S/C16H13F2NO3/c1-2-19-15(20)11-7-6-9(8-13(11)18)10-4-3-5-12(17)14(10)16(21)22/h3-8H,2H2,1H3,(H,19,20)(H,21,22)
• InChI Key: HOMQFTMKHLBECR-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=C(C=C1)C2=C(C(=CC=C2)F)C(=O)O)F
• Molecular Formula: C16H13F2NO3
• DSSTOX Substance ID: DTXSID00691917
• Molecular Weight: 305.28 g/mol
• CAS RN: 1261985-09-4

Description

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95% (2-FCB-95) is an organic compound with a wide range of applications in the scientific research field. It is a fluorinated carboxylic acid that is used in the synthesis of various pharmaceuticals and other organic compounds. 2-FCB-95 has been extensively studied and has been found to be a useful tool in a variety of scientific research applications.

Scientific Research Applications

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95% is used in a variety of scientific research applications. It is used as a reagent in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs, antifungal drugs, and antiviral drugs. It is also used as a catalyst in the synthesis of various organic compounds, such as polymers, surfactants, and dyes. In addition, 2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95% is used in the synthesis of various building blocks for organic synthesis, such as amino acids, nucleic acids, and carbohydrates.

Mechanism of Action

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95% is believed to act as a proton acceptor in the synthesis of various organic compounds. This is due to its ability to form hydrogen bonds with other molecules, which allows it to act as a Lewis acid. In addition, 2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95% has been shown to be able to form stable complexes with other molecules, which can be beneficial in the synthesis of various organic compounds.
Biochemical and Physiological Effects
2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95% has been studied for its biochemical and physiological effects. Studies have shown that 2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95% is able to inhibit the activity of enzymes involved in the metabolism of fatty acids and lipids. In addition, 2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95% has been found to have anti-inflammatory and anti-bacterial properties. It has also been found to be able to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it is easily synthesized. In addition, it is a relatively non-toxic compound, and it is relatively stable in aqueous solutions. However, 2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95% is not soluble in organic solvents, and it is not suitable for use in some types of reactions.

Future Directions

There are a number of potential future directions for the use of 2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95% in scientific research. It could be used in the synthesis of more complex organic compounds, such as peptides and nucleic acids. It could also be used as a catalyst in the synthesis of polymers, surfactants, and dyes. In addition, it could be used in the development of new drugs and pharmaceuticals. Finally, it could be used in the development of new analytical techniques, such as chromatography and spectroscopy.

Synthesis Methods

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95% is synthesized by the reaction of 4-ethoxy-3-fluorophenylacetic acid with potassium fluoride in an aqueous solution. The reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide, and is followed by the addition of a base, such as sodium hydroxide or potassium hydroxide, to the reaction mixture. The reaction is then heated to a temperature of 80-90°C for a period of 3-4 hours. The product is then isolated by filtration, washed with water, and recrystallized from a suitable solvent.